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Compound of Interest

Compound Name: Texapon

Cat. No.: B1173392 Get Quote

A Technical Guide to Texapon for Laboratory
Applications
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition,

properties, and laboratory applications of Texapon, a widely used anionic surfactant. The

information presented herein is intended to support researchers and professionals in various

scientific and developmental fields.

Core Chemical Composition
Texapon is the trade name for Sodium Lauryl Ether Sulfate (SLES), an anionic surfactant

extensively used in the chemical and pharmaceutical industries for its excellent detergency,

emulsification, foaming, and wetting properties. The most common laboratory-grade variant is

Texapon N 70, a high-concentration form.

The primary active ingredient in Texapon is Sodium Lauryl Ether Sulfate. Its chemical structure

consists of a C12-C14 alkyl chain, a backbone of ethylene oxide, and a terminal sulfate group.

The general chemical formula is CH₃(CH₂)₁₀CH₂(OCH₂CH₂)nOSO₃Na. For Texapon N 70, the

average number of ethylene oxide units (n) is 2.
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The following table summarizes the key physicochemical properties of Texapon N 70.

Property Value Reference

Chemical Name
Sodium Lauryl Ether Sulfate

(SLES)

INCI Name Sodium Laureth Sulfate

CAS Number 68585-34-2 / 9004-82-4

Molecular Formula
CH₃(CH₂)₁₀CH₂(OCH₂CH₂)₂O

SO₃Na

Appearance White to yellowish paste [1]

Active Matter 68-73%

pH (10% solution) 7.0 - 9.0

Unsulfated Alcohol Max. 2.5%

Sodium Sulfate Max. 1.5%

Solubility Readily soluble in water [2]

Experimental Protocols
Preparation of a Standard Texapon (SLES) Solution
For many laboratory applications, the preparation of a standardized SLES solution is a critical

first step. The following protocol outlines the preparation of a 0.004 M SLES solution.

Materials:

Texapon (SLES) of known purity

Distilled or deionized water

Volumetric flask (1000 mL)

Analytical balance
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Beaker

Glass stirring rod

Procedure:

Calculate the required mass of SLES:

The molecular weight of SLES (with n=2) is approximately 376.5 g/mol .

For a 0.004 M solution in 1 L, the required mass of pure SLES is 0.004 mol/L * 376.5

g/mol * 1 L = 1.506 g.

Adjust the mass based on the purity of the Texapon being used. For example, for a 70%

active solution, the required mass would be 1.506 g / 0.70 = 2.151 g.

Weighing: Accurately weigh the calculated amount of Texapon in a beaker.

Dissolution: Add a small amount of distilled water to the beaker and stir with a glass rod until

the Texapon is fully dissolved. Gentle warming may be required to facilitate dissolution.[1]

Transfer: Carefully transfer the dissolved SLES solution into a 1000 mL volumetric flask.

Rinsing: Rinse the beaker several times with small portions of distilled water and transfer the

rinsings to the volumetric flask to ensure all the SLES is transferred.

Dilution: Add distilled water to the volumetric flask until the bottom of the meniscus reaches

the calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

thoroughly mixed and homogenous.

Determination of Active Matter by Potentiometric
Titration
The concentration of the active anionic surfactant in a Texapon solution can be accurately

determined by potentiometric titration, in accordance with ASTM D4251.[3][4][5][6][7][8]
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Materials and Reagents:

Potentiometric titrator with a nitrate ion-selective electrode.

Standardized 0.004 M Hyamine 1622 (benzethonium chloride) solution (titrant).

Texapon (SLES) solution of unknown concentration.

150 mL beakers.

Magnetic stirrer and stir bars.

Procedure:

Sample Preparation: Accurately weigh a sample of the Texapon solution into a 150 mL

beaker. Add enough distilled water to bring the total volume to approximately 50 mL,

ensuring the electrode tips are covered.[4][8]

Titration Setup: Place the beaker on the magnetic stirrer and immerse the nitrate ion-

selective electrode and the reference electrode into the solution.

Titration: Begin the titration by adding the standardized Hyamine 1622 solution at a constant

rate (e.g., 0.5 mL/min) while stirring.[8] As the endpoint is approached, the rate of addition

should be reduced.

Endpoint Detection: The endpoint of the titration is the point of maximum inflection on the

titration curve (potential vs. volume of titrant).

Calculation: The active matter content is calculated based on the volume of Hyamine 1622

solution consumed at the endpoint.

Visualizations
Workflow for Preparing a Standard Texapon Solution
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Figure 1: Workflow for Standard Solution Preparation
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Figure 2: Logical Steps in Potentiometric Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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